![molecular formula C7H4BrN3O B2803139 5-Bromopyrido[2,3-d]pyrimidin-4-ol CAS No. 2168637-32-7](/img/structure/B2803139.png)
5-Bromopyrido[2,3-d]pyrimidin-4-ol
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Overview
Description
5-Bromopyrido[2,3-d]pyrimidin-4-ol is an organic compound with the CAS Number: 2168637-32-7 . It is typically in powder form and is stored at room temperature .
Synthesis Analysis
The synthesis of 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines starts from 2-aminonicotinonitrile, followed by bromination of the aromatic ring, condensation, cyclization, and Dimroth rearrangement . The use of microwave irradiation in the last two steps has been reported to be beneficial for the preparation of the desired products, as it is a simple and efficient method for improving the yields and reducing the formation of undesirable by-products .Molecular Structure Analysis
The molecular structure of this compound has been determined using NMR, IR, and HRMS techniques . The InChI Code is 1S/C7H4BrN3O/c8-4-1-2-9-6-5(4)7(12)11-3-10-6/h1-3H,(H,9,10,11,12) .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines include bromination of the aromatic ring, condensation, cyclization, and Dimroth rearrangement . The reaction of amines and 6-bromo-4-chloropyrido[2,3-d]pyrimidine is also involved in the traditional preparation of 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 226.03 .Scientific Research Applications
Antifolate Synthesis
- 5-Bromopyrido[2,3-d]pyrimidin-4-ol serves as a key intermediate in the synthesis of antifolates, potential inhibitors of dihydrofolate reductase, which are of interest for their antitumor activity (Gangjee et al., 1991).
Antibacterial Applications
- Novel derivatives of this compound have been evaluated for their antibacterial properties, with some showing moderate effectiveness in comparison to reference drugs (Afrough et al., 2019).
Inhibitors of Ser/Thr Kinases
- Derivatives of this compound are synthesized as potential multitarget Ser/Thr kinase inhibitors, showing specific inhibitory activity against certain kinases (Loidreau et al., 2015).
Mutagenic Effect Studies
- Research has investigated the mutagenic effects of base analogues like this compound on T4 phages, providing insights into their impact on genetic material (Freese, 1959).
Synthesis Efficiency
- Novel synthetic methods for 4-N-substituted 6-bromopyrido[2,3-d]pyrimidines have been reported, highlighting the efficiency of microwave irradiation in their preparation (Sun et al., 2018).
Structural and Crystallography Studies
- Structural studies have been conducted on novel compounds derived from this compound, utilizing methods like single-crystal X-ray diffraction and density functional theory calculations (Sun et al., 2022).
Safety and Hazards
The safety information for 5-Bromopyrido[2,3-d]pyrimidin-4-ol includes several hazard statements such as H302, H315, H319, and H335 . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
properties
IUPAC Name |
5-bromo-3H-pyrido[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrN3O/c8-4-1-2-9-6-5(4)7(12)11-3-10-6/h1-3H,(H,9,10,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVHQXTZXVMOYPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=C1Br)C(=O)NC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2168637-32-7 |
Source
|
Record name | 5-bromopyrido[2,3-d]pyrimidin-4-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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